4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16ClN3O2/c1-18-9-12(15)13(17-18)14(19)16-8-7-10-3-5-11(20-2)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,16,19)
• InChI Key: NMNALDDQRMQOHO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NCCC2=CC=C(C=C2)OC)Cl
• Molecular Formula: C14H16ClN3O2
• Molecular Weight: 293.75 g/mol

Description

4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide, also known as CEP-33779, is a small molecule inhibitor that has shown promising results in scientific research applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations.

Mechanism of Action

4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide inhibits the activity of STAT3 by binding to a specific region of the protein. This prevents STAT3 from being activated by other signaling molecules and disrupts the signaling pathway that leads to cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide has been shown to have other biochemical and physiological effects. It has been shown to reduce inflammation in preclinical models of inflammatory bowel disease and to improve cognitive function in preclinical models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to administer and study. It has also been shown to have low toxicity in preclinical models. However, one limitation is that it may not be effective in all types of cancer or in all patients.

Future Directions

There are several future directions for research on 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide. One area of focus is the development of more potent and selective inhibitors of STAT3. Another area of interest is the use of 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide in combination with other cancer therapies to enhance their effectiveness. Additionally, further research is needed to determine the optimal dosage and administration schedule for 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide in clinical settings.
Conclusion:
In conclusion, 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide is a small molecule inhibitor that has shown promising results in scientific research applications. It inhibits the activity of STAT3 and has been shown to have potential therapeutic applications in cancer, inflammatory bowel disease, and Alzheimer's disease. While there are some limitations to its use, there are also several future directions for research on 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide that may lead to new and improved treatments for these diseases.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide has been described in several scientific publications. One method involves the reaction of 4-chloro-1-methyl-1H-pyrazole-3-carboxylic acid with 4-methoxyphenethylamine in the presence of a coupling reagent and a base. The resulting intermediate is then treated with thionyl chloride to form the desired product.

Scientific Research Applications

4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to inhibit the activity of a protein called STAT3, which is involved in the regulation of cell growth and survival. STAT3 is overactive in many types of cancer, and 4-chloro-N-[2-(4-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-3-carboxamide has been shown to inhibit tumor growth in preclinical models of cancer.